Cas no 936352-85-1 (Ethyl 2-methyl-3-[[2-(trifluoromethyl)phenyl]amino]-2-propenoate)

Ethyl 2-methyl-3-[[2-(trifluoromethyl)phenyl]amino]-2-propenoate structure
936352-85-1 structure
Product Name:Ethyl 2-methyl-3-[[2-(trifluoromethyl)phenyl]amino]-2-propenoate
CAS No:936352-85-1
MF:C13H14F3NO2
MW:273.250974178314
CID:5688298
PubChem ID:165351402
Update Time:2023-09-27

Ethyl 2-methyl-3-[[2-(trifluoromethyl)phenyl]amino]-2-propenoate Chemical and Physical Properties

Names and Identifiers

    • 936352-85-1
    • Ethyl 2-methyl-3-[[2-(trifluoromethyl)phenyl]amino]-2-propenoate
    • DTXSID401172294
    • Inchi: 1S/C13H14F3NO2/c1-3-19-12(18)9(2)8-17-11-7-5-4-6-10(11)13(14,15)16/h4-8,17H,3H2,1-2H3
    • InChI Key: VTJPXCNUOQIEIS-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=CC=1NC=C(C(=O)OCC)C)(F)F

Computed Properties

  • Exact Mass: 273.09766318g/mol
  • Monoisotopic Mass: 273.09766318g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.1
  • Topological Polar Surface Area: 38.3Ų
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